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Compound of Interest

Compound Name: Methyl 4-hydroxybut-2-ynoate

Cat. No.: B1296378

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions and handling
protocols for Methyl 4-hydroxybut-2-ynoate. Designed for laboratory personnel, this
document compiles critical data and outlines best practices to ensure a safe research
environment.

Hazard Identification and Classification

Methyl 4-hydroxybut-2-ynoate is classified as a hazardous substance requiring careful
handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides the following classifications:

o Physical Hazards: Combustible liquid (Category 4).[1]
e Health Hazards:

o Skin irritation (Category 2).[1]

o Serious eye irritation (Category 2A).[1]

o May cause respiratory irritation (Specific target organ toxicity — single exposure, Category
3).[1]

Signal Word: Warning[1]
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Hazard Statements:

H227: Combustible liquid.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physicochemical and Toxicological Data

Quantitative data is crucial for a comprehensive risk assessment. The following tables

summarize the known physical, chemical, and limited toxicological properties of Methyl 4-

hydroxybut-2-ynoate.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula CsHeOs PubChem
Molecular Weight 114.10 g/mol [1]

Boiling Point 219.9 °C at 760 mmHg [2]

Density 1.196 g/cm3 [2][3]

Flash Point 95.7 °C [2]

Physical Form Liquid CymitQuimica
Storage Temperature 2-8°C, Sealed in dry Sigma-Aldrich

Table 2: Toxicological Profile
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Endpoint Data Notes
Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity )
Data not available

(LC50)

Skin Sensitization Data not available
Mutagenicity Data not available
Carcinogenicity Data not available
Reproductive Toxicity Data not available

Note: The absence of specific toxicological data underscores the need for stringent adherence
to precautionary measures.

Experimental Protocols and Safe Handling
Procedures

Given the identified hazards, a multi-faceted approach to safety is mandatory. The following
protocols are based on general best practices for handling combustible, irritant, and acetylenic
compounds.

Engineering Controls

e Ventilation: All handling of Methyl 4-hydroxybut-2-ynoate should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood to minimize inhalation
exposure.

« Ignition Sources: Due to its combustible nature, all sources of ignition, including open flames,
hot plates, and spark-producing equipment, must be strictly excluded from the handling area.

o Eyewash and Safety Shower: A readily accessible and tested eyewash station and safety
shower are imperative in case of accidental contact.
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Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the first line of defense for laboratory personnel.

Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles and

a face shield.

Protects against splashes that
can cause serious eye

irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

subsequent irritation.

Body Protection

A flame-retardant laboratory
coat, long pants, and closed-

toe shoes.

Protects skin from accidental

spills and splashes.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
may be necessary for
operations with a high potential
for aerosolization or if
engineering controls are

insufficient.

Prevents respiratory tract

irritation.

General Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Methyl 4-

hydroxybut-2-ynoate.
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Safe Handling Workflow for Methyl 4-hydroxybut-2-ynoate
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Caption: Logical workflow for handling Methyl 4-hydroxybut-2-ynoate.
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Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.
e Minor Spill:
o Alert personnel in the immediate area.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable solvent, followed by soap and water.
e Major Spill:

o Evacuate the laboratory immediately.

o Alert institutional safety personnel.

o Prevent entry to the affected area.

e Personnel Exposure:

(¢]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and flush the affected skin with large
amounts of water for at least 15 minutes. Seek medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.

Storage and Disposal
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Proper storage and disposal are essential to long-term laboratory safety.

e Storage:

[¢]

Store in a tightly sealed, properly labeled container.

[e]

Keep in a cool, dry, and well-ventilated area.

[e]

Store away from incompatible materials such as oxidizing agents, strong acids, and strong
bases.

[e]

Store at the recommended temperature of 2-8°C.
e Disposal:

o Dispose of waste Methyl 4-hydroxybut-2-ynoate and contaminated materials as
hazardous chemical waste in accordance with local, state, and federal regulations.

o Do not dispose of down the drain.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the hazards of Methyl 4-
hydroxybut-2-ynoate and the required safety precautions.
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Hazard-Precaution Relationship
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Combustible Liquid Skin Irritant
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No Ignition Sources Chemical Resistant Gloves

Splash Goggles & Face Shield

Click to download full resolution via product page
Caption: Relationship between hazards and necessary precautions.

This technical guide is intended to provide a comprehensive overview of the safety precautions
for handling Methyl 4-hydroxybut-2-ynoate. It is imperative that all laboratory personnel
receive training on these procedures and have access to all relevant safety data sheets before
working with this chemical. Always consult your institution's environmental health and safety
department for specific guidance and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids
| Environmental Health & Safety | University of Nevada, Reno [unr.edu]

 To cite this document: BenchChem. [Safeguarding Research: A Technical Guide to Handling
Methyl 4-hydroxybut-2-ynoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296378#safety-precautions-for-handling-methyl-4-
hydroxybut-2-ynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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